Cas no 35590-65-9 ((3R,6S)-3,6-Dimethyl-2,5-piperazinedione)

(3R,6S)-3,6-Dimethyl-2,5-piperazinedione structure
35590-65-9 structure
Product Name:(3R,6S)-3,6-Dimethyl-2,5-piperazinedione
CAS No:35590-65-9
MF:C6H10N2O2
MW:142.155801296234
CID:920481
PubChem ID:676438
Update Time:2024-03-01

(3R,6S)-3,6-Dimethyl-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

    • 2,5-piperazinedione, 3,6-dimethyl-, trans-
    • DCX75CW75I
    • Cyclo(Ala-D-Ala-)
    • Alanine anhydride, trans-(+/-)-
    • Cyclo(D-alanyl-L-alanine), (+/-)-
    • trans-3,6-dimethylpiperazine-2,5-dione
    • trans-3,6-Dimethyl-2,5-piperazinedione
    • trans-3,6-Dimethyl-2,5-diketopiperazine
    • (3R,6S)-3,6-DIMETHYL-2,5-PIPERAZINEDIONE
    • 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6S)-rel-
    • (3R,6S)-3,6-Dimethyl-2,5-piperazinedione
    • Inchi: 1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4+
    • InChI Key: WWISPHBAYBECQZ-ZXZARUISSA-N
    • SMILES: O=C1[C@H](C)NC([C@@H](C)N1)=O

Computed Properties

  • Exact Mass: 142.074227566g/mol
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: -0.5
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